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Compound of Interest

Compound Name: Benaxibine

Cat. No.: B1195677

Benaxibine (CAS Number: 27661-27-4) is an alkaloid compound belonging to the quinolone
family. While it has been identified in chemical and drug databases and is noted to have
reached Phase 1 of clinical development, detailed public information regarding its
pharmacological profile remains largely unavailable. This lack of accessible data prevents a
comprehensive analysis of its mechanism of action, receptor binding affinities, and
pharmacokinetic and pharmacodynamic properties.

Limited Available Information

Publicly accessible scientific literature and clinical trial registries do not currently provide in-
depth data on Benaxibine. Chemical databases confirm its identity and basic properties:

Property Value

Chemical Name 4-(D-xylosylamino)benzoic acid
CAS Number 27661-27-4

Molecular Formula C12H15NO6

Molecular Weight 269.25 g/mol

Compound Class Quinolone Alkaloid
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The designation of Benaxibine reaching "Phase 1" clinical trials indicates that it has undergone
initial human safety testing. However, the results of these trials, including pharmacokinetic and
pharmacodynamic data, have not been published in accessible scientific journals or databases.

The Quinolone Alkaloid Context

Quinolone alkaloids are a broad class of compounds known for a wide range of biological
activities. Many synthetic quinolones are well-established as potent antibacterial agents.
However, naturally occurring and other synthetic quinolones can exhibit diverse
pharmacological effects, including anti-inflammatory, anti-cancer, and neuro-active properties.
Without specific research on Benaxibine, its pharmacological activities within this broad class
remain speculative.

Future Outlook

The progression of Benaxibine into further clinical development phases would likely lead to the
publication of its detailed pharmacological profile. Until such data becomes publicly available, a
comprehensive technical guide on its core pharmacology cannot be constructed. Researchers
and drug development professionals interested in Benaxibine should monitor scientific
literature and clinical trial registries for future updates.

Conclusion

While the existence of Benaxibine as an investigational drug is confirmed, the core
requirements for an in-depth technical guide—quantitative data, detailed experimental
protocols, and defined signaling pathways—are not met by the currently available public
information. The scientific community awaits further disclosure of preclinical and clinical data to
fully understand the pharmacological profile of this quinolone alkaloid.

 To cite this document: BenchChem. [Benaxibine: An Investigational Quinolone Alkaloid with a

Shrouded Pharmacological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195677#pharmacological-profile-of-benaxibine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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